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Compound of Interest

Compound Name: CPTH6 hydrobromide
Cat. No.: B10770002
Get Quote

Abstract & Introduction

CPTH6 hydrobromide is a potent, cell-permeable thiazole derivative that functions as a
histone acetyltransferase (HAT) inhibitor, specifically targeting Gen5 (General Control
Nonderepressible 5) and PCAF (p300/CBP-associated factor). By inhibiting these enzymes,
CPTH6 induces histone hypoacetylation, activates apoptotic pathways, and modulates
autophagy in various cancer cell lines, including leukemia and non-small cell lung cancer
(NSCLC).

Despite its therapeutic potential, CPTH6 hydrobromide presents specific stability challenges
inherent to its chemical structure—specifically the hydrazone linkage and the hydrobromide salt
form. This guide provides a rigorous technical protocol for the handling, storage, and
solubilization of CPTHG6 to ensure experimental reproducibility and data integrity.

Physicochemical Profile

Understanding the physical properties of CPTH6 is the first step in preventing degradation.
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Property

Specification

Chemical Name

3-methyl-cyclopentanone, 2-[4-(4-
chlorophenyl)-2-thiazolyllhydrazone,
monohydrobromide

Formula C15H16CIN3S[1][2] » HBr
Molecular Weight 386.74 g/mol

Crystalline solid (typically off-white to pale
Appearance

yellow)

Solubility (DMSO)

~25 mg/mL (High)

Solubility (Ethanol)

~0.5 mg/mL (Low)

Solubility (Water)

Sparingly soluble (Requires organic co-solvent)

Hygroscopicity

Moderate (Due to HBr salt nature)

Key Lability Risk

Hydrolytic Instability (Hydrazone linkage)

Mechanism of Instability: The "Why" Behind the

Protocol

Scientific Integrity Note: Many protocols fail because they treat all small molecules alike.

CPTHG6 requires specific care due to two molecular features:

The Hydrazone Linkage (=N-NH-): CPTH6 contains a hydrazone bond connecting the

thiazole ring to the cyclopentyl moiety. This bond is susceptible to hydrolysis in aqueous

environments, breaking the molecule down into its parent ketone and hydrazine derivatives.

This reaction is acid-catalyzed.

The Hydrobromide Salt (HBr): While salt formation improves solubility, HBr salts can be

hygroscopic.[3] If the powder absorbs atmospheric moisture, it creates a localized acidic

microenvironment on the crystal surface, auto-catalyzing the hydrolysis of the hydrazone

bond even in the solid state.
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Therefore, the "Golden Rule" for CPTHG6 is: Absolute exclusion of moisture until the moment of
use.

Storage Protocols
A. Solid Powder Storage

Objective: Prevent hygroscopic moisture uptake and solid-state hydrolysis.

o Temperature: Store at -20°C for up to 3 years. (4°C is acceptable for < 2 years, but -20°C is
preferred).

o Desiccation: The vial must be stored inside a secondary container (e.g., a sealed bag or jar)
containing active desiccant (silica gel or Drierite).

» Equilibration (Critical Step): Before opening the vial, allow it to equilibrate to room
temperature for at least 60 minutes.

o Reasoning: Opening a cold vial in a warm lab causes immediate condensation of
atmospheric moisture onto the hygroscopic powder, initiating degradation.

B. Solution Preparation & Storage

Objective: Minimize hydrolysis and freeze-thaw degradation.

e Primary Solvent: Dissolve CPTHG6 in high-grade, anhydrous DMSO (Dimethyl Sulfoxide).
o Target Concentration: 10—25 mg/mL stock.
o Avoid: Do not use water or PBS for the stock solution.

» Aliquotting: Immediately divide the stock solution into single-use aliquots (e.g., 20-50 pL) in
light-protective (amber) microtubes.

o Reasoning: Repeated freeze-thaw cycles introduce moisture condensation and
temperature fluctuations that degrade the compound.

e Solution Storage:
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o -80°C: Stable for 6 months (Recommended).[1][4]
o -20°C: Stable for 1 month.

o Room Temp: Unstable. Use immediately.

C. Aqueous Dilution (For Assays)

Objective: Prevent precipitation and rapid hydrolysis during the experiment.

o Timing: Dilute the DMSO stock into the aqueous buffer (e.g., PBS, cell media) immediately
prior to use.

« Stability Window: Do not store aqueous solutions for more than 24 hours.

o Data Support: Solubility in 1:2 DMSO:PBS (pH 7.[5]2) is ~0.3 mg/mL.[2][5] Beyond this, or
after 24 hours, precipitation and hydrolysis significantly reduce the effective concentration

[1].

Visualized Workflows
Diagram 1: Storage & Handling Decision Tree

This logic flow ensures the integrity of the compound from receipt to usage.
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(DMSO)
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Caption: Decision tree for maximizing the shelf-life and experimental validity of CPTH6
hydrobromide.

Diagram 2: Experimental Reconstitution Protocol

A step-by-step guide to preparing the compound for cell treatment, minimizing precipitation
risks.
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Click to download full resolution via product page

Caption: Workflow for reconstituting CPTH6. Note the rapid mixing step (Step 5) to prevent
local high concentrations that lead to precipitation.

Quality Control & Validation

To ensure the compound has not degraded during storage, a simple HPLC check is
recommended every 6 months for stock solutions.

Recommended HPLC Method:

e Column: C18 Reverse Phase (e.g., 5 um, 4.6 x 150 mm).
o Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).
» Mobile Phase B: Acetonitrile + 0.1% TFA.

o Gradient: 10% B to 90% B over 20 minutes.

e Detection: UV at 250 nm or 278 nm (Amax for CPTH®6).[5]

o Acceptance Criteria: Single peak >95% area. The appearance of earlier eluting peaks often
indicates hydrolysis products (hydrazine/ketone).
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Troubleshooting Guide

Issue

Observation

Root Cause

Corrective Action

Precipitation

Cloudy solution upon

adding to media.

"Crash-out" due to low

aqueous solubility.

1. Vortex media while
adding the DMSO
stock.2. Ensure final
DMSO concentration
is < 0.5%.3. Warm
media to 37°C before

addition.

Loss of Potency

IC50 values shift

higher over time.

Hydrolysis of

hydrazone bond.

1. Check storage:
Was the vial
desiccated?2. Discard
old aqueous
dilutions.3. Verify
stock integrity via
HPLC.

Color Change

Powder turns dark

yellow/orange.

Oxidation or extensive

hydrolysis.

Discard the batch.
CPTH®6 should be off-

white/pale yellow.
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Disclaimer: This guide is for research use only. Always consult the specific Safety Data Sheet
(SDS) provided by your supplier before handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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